Cas no 16874-12-7 (L-tyrosine tert-butyl ester)

• Product Name: L-tyrosine tert-butyl ester
• CAS No: 16874-12-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD00042644
• CID: 50567
• PubChem ID: 87560294
• Update Time: 2025-10-23

L-tyrosine tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• L-tyrosine tert-butyl ester
• L-tyrosine T-butyl ester
• H-Tyr-OBut
• H-Tyr-OtBu
• H-L-Tyr-OtBu
• tert-butyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate
• tert-Butyl L-tyrosinate
• L-tyrosine-COOBu-t
• t-butyl ester of tyrosine
• Tyr-OtBu
• L-Tyr-OtBu
• H- Tyr-OBu
• TYROSINE-OTBU
• L-Tyrosine tert-buty
• tert-Butyl L-tyrosite
• CS-0020078
• tyrosine t-butyl ester
• DIGHFXIWRPMGSA-NSHDSACASA-N
• AS-12786
• tert-butyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate;L-Tyrosine tert-butyl ester
• Tyrosine, 1,1-dimethylethyl ester
• HY-34519
• L-Tyrosine, 1,1-dimethylethyl ester
• M02944
• (1,1-dimethyl ethyl) L-tyrosinate
• 2-Methyl-2-propanyl L-tyrosinate
• 16874-12-7
• AKOS015924195
• T2446
• L-tyrosine O-t-butyl ester
• T-9250
• AC-15054
• EN300-257703
• L-Tyrosine 1,1-dimethylethyl ester
• (L)-tyrosine, tert-butyl ester
• DTXSID301297192
• (S)-2-Amino-3-(4-hydroxyphenyl)propionic acid tert-butyl ester
• A811008
• tyrosine tert.butyl ester
• AKOS010365905
• NS00052679
• F14910
• (S)-tyrosine tert-butyl ester
• MFCD00042644
• (S)-tert-butyl 2-amino-3-(4-hydroxyphenyl)propanoate
• L-Tyrosine tert-butyl ester, >=99.0% (NT)
• tyrosine-tert-butyl ester
• AM82319
• L-Tyrosine tert.butyl ester
• SCHEMBL594571
• DB-030411
• L-Tyrosine 1,1-Dimethylethyl Ester; (S)-2-Amino-3-(4-hydroxyphenyl)propionic Acid tert-Butyl Ester; tert-Butyl (S)-2-Amino-3-(4-hydroxyphenyl)propanoate; tert-Butyl L-Tyrosinate

• MDL： MFCD00042644
• Inchi： 1S/C13H19NO3/c1-13(2,3)17-12(16)11(14)8-9-4-6-10(15)7-5-9/h4-7,11,15H,8,14H2,1-3H3/t11-/m0/s1
• InChI Key： DIGHFXIWRPMGSA-NSHDSACASA-N
• SMILES： O(C([C@H](CC1C=CC(=CC=1)O)N)=O)C(C)(C)C
• BRN： 2696011

Computed Properties

• Exact Mass: 237.13600
• Monoisotopic Mass: 237.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.1250
• Melting Point: 140.0 to 145.0 deg-C
• Boiling Point: 358.1°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 25 ° (C=2, EtOH)
• PSA: 72.55000
• LogP: 2.30400
• Solubility: Not determined
• Optical Activity: [α]20/D +25±1°, c = 2% in ethanol
• Vapor Pressure: No data available

L-tyrosine tert-butyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Store at room temperature
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-tyrosine tert-butyl ester

Recent Advances in L-tyrosine tert-butyl ester (CAS: 16874-12-7) Research: A Comprehensive Review

L-tyrosine tert-butyl ester (CAS: 16874-12-7) is a critical intermediate in the synthesis of peptides and pharmaceutical compounds. Recent studies have highlighted its significance in drug development, particularly in the context of neurodegenerative diseases and cancer therapeutics. This research briefing consolidates the latest findings on the compound, focusing on its chemical properties, synthetic applications, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of L-tyrosine tert-butyl ester in the synthesis of novel tyrosine kinase inhibitors. The researchers demonstrated that the tert-butyl ester group significantly enhances the compound's stability and bioavailability, making it an ideal candidate for further drug development. The study utilized advanced NMR spectroscopy and mass spectrometry to characterize the compound's structural integrity under various physiological conditions.

In another groundbreaking study, researchers investigated the potential of L-tyrosine tert-butyl ester as a precursor for radiopharmaceuticals. The study, published in the European Journal of Nuclear Medicine and Molecular Imaging, revealed that the compound's tert-butyl group facilitates efficient radiolabeling, which is crucial for positron emission tomography (PET) imaging. This finding opens new avenues for the diagnosis and monitoring of neurological disorders such as Alzheimer's disease.

Recent advancements in synthetic methodologies have also been reported. A 2024 paper in Organic Letters detailed a novel, high-yield synthesis route for L-tyrosine tert-butyl ester using green chemistry principles. The method employs catalytic hydrogenation and minimizes the use of hazardous solvents, aligning with the pharmaceutical industry's push toward sustainable practices. The study reported a yield of over 90%, significantly higher than traditional methods.

The biological activity of L-tyrosine tert-butyl ester has been a focal point of recent research. A study in Bioorganic & Medicinal Chemistry Letters identified its role in modulating dopamine receptors, suggesting potential applications in treating Parkinson's disease. The compound's ability to cross the blood-brain barrier was particularly noteworthy, as it addresses a major challenge in CNS drug delivery.

In conclusion, the latest research underscores the versatility and importance of L-tyrosine tert-butyl ester (CAS: 16874-12-7) in both synthetic chemistry and drug development. Its applications span from radiopharmaceuticals to CNS therapeutics, highlighting its broad utility. Future studies are expected to explore its potential in personalized medicine and targeted drug delivery systems, further solidifying its role in modern pharmaceuticals.